Cas no 2138068-73-0 (2,2-difluoro-6-azaspiro3.5nonane)

• Product Name: 2,2-difluoro-6-azaspiro3.5nonane
• CAS No: 2138068-73-0
• MF: C₈H₁₃F₂N
• MW: 161.19
• MDL: MFCD31606233
• CID: 5094040
• PubChem ID: 135392922
• Update Time: 2026-03-02

2,2-difluoro-6-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-6-azaspiro[3.5]nonane
• 2,2-difluoro-6-azaspiro3.5nonane

• MDL： MFCD31606233
• Inchi： 1S/C8H13F2N/c9-8(10)4-7(5-8)2-1-3-11-6-7/h11H,1-6H2
• InChI Key： GLJLMAQBRSLZNS-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CC1(F)F

Additional information on 2,2-difluoro-6-azaspiro3.5nonane

2,2-Difluoro-6-Azaspiro[3.5]Nonane: A Comprehensive Overview

2,2-difluoro-6-azaspiro[3.5]nonane, also known by its CAS number 2138068-73-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, characterized by a spiro atom (in this case, nitrogen) connecting two rings of different sizes. The structure of 2,2-difluoro-6-azaspiro[3.5]nonane consists of a three-membered ring fused to a five-membered ring, with two fluorine atoms attached to the same carbon atom in the smaller ring.

The synthesis of 2,2-difluoro-6-azaspiro[3.5]nonane involves a multi-step process that typically begins with the preparation of the corresponding cyclic amine precursor. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such spirocyclic structures with high enantioselectivity. The introduction of fluorine atoms into the molecule is achieved through nucleophilic substitution reactions, leveraging the electrophilic nature of carbon centers in certain solvents and reaction conditions.

The fluorination step is particularly crucial for modulating the physical and chemical properties of the compound. Fluorine atoms are known to enhance lipophilicity and improve drug-like properties, making 2,2-difluoro-6-azaspiro[3.5]nonane a promising candidate for drug development. Recent studies have explored its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting various therapeutic areas such as central nervous system disorders and oncology.

In terms of biological activity, 2,2-difluoro-6-azaspiro[3.5]nonane has shown interesting interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs. Preclinical studies have demonstrated that this compound exhibits moderate potency in modulating receptor activity, suggesting its potential as a lead compound for further optimization. Researchers have also investigated its pharmacokinetic profile, revealing favorable absorption and distribution properties that align with the criteria for orally active drugs.

The structural uniqueness of 2,2-difluoro-6-azaspiro[3.5]nonane has inspired chemists to explore its use in constructing more complex molecular architectures. For instance, recent reports have highlighted its application as a chiral auxiliary in asymmetric synthesis, where it serves as a template for inducing asymmetry in otherwise symmetric molecules. This approach has proven particularly effective in synthesizing enantiomerically enriched compounds with high optical purity.

Beyond its role in drug discovery, 2,2-difluoro-6-azaspiro[3.5]nonane has found applications in materials science, where its rigid spirocyclic framework contributes to the development of advanced polymers and materials with tailored mechanical properties. The integration of fluorine atoms further enhances these materials' resistance to environmental factors such as heat and UV radiation.

In conclusion, 2,2-difluoro-6-azaspiro[3.5]nonane, CAS number 2138068-73-0, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers seeking innovative solutions in chemistry and pharmacology.